6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

• CAS: 52559-37-2
• Molecular Formula: C14H10BrNO3
• Molecular Weight: 320.14g/mol
• SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)CCO)Br
• InChI: InChI=1S/C14H10BrNO3/c15-11-5-4-10-12-8(11)2-1-3-9(12)13(18)16(6-7-17)14(10)19/h1-5,17H,6-7H2
• InChIKey: OFYBUNRNPXLEFK-UHFFFAOYSA-N

6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione (HE-BrNaph): A Fluorogenic GSTP1 Probe and Versatile Naphthalimide Building Block

6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione (CAS 52559-37-2), also known as 4-bromo-N-(2-hydroxyethyl)-1,8-naphthalimide or HE-BrNaph, is a heterocyclic compound of the 1,8-naphthalimide class with molecular formula C₁₄H₁₀BrNO₃ and molecular weight 320.14 g/mol [1][2]. The structure features a bromine atom at the 4-position of the naphthalimide core and an N-hydroxyethyl substituent at the imide nitrogen, enabling dual functionalization. HE-BrNaph serves as a fluorogenic substrate for glutathione S-transferase (GST), particularly the Pi-class isozyme GSTP1, which is overexpressed in numerous cancers, and exhibits fluorescence enhancement upon GST-catalyzed SNAr displacement of the bromo group by glutathione [2][3]. The compound is also employed as a synthetic intermediate for diverse naphthalimide-based fluorescent probes, chemosensors, and bioactive molecules [1][2].

Fluorogenic GSTP1 substrate for live-cell imaging and activity assays

Synthetic intermediate with 4-bromo and N-hydroxyethyl handles for probe design

Aqueous compatibility reported for physiological live-cell conditions

• [1] PubChem. 6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione. CID 623978. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/52559-37-2 (Accessed 2026-05-10). View Source
• [2] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source
• [3] Fujikawa Y, Urano Y, Komatsu T, Hanaoka K, Kojima H, Terai T, Inoue H, Nagano T. Design and synthesis of highly sensitive fluorogenic substrates for glutathione S-transferase and application for activity imaging in living cells. J Am Chem Soc. 2008;130(44):14533-14543. View Source

Why Generic Naphthalimide Derivatives Cannot Substitute for 6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione in GSTP1-Targeted Applications

Closely related naphthalimide analogs, such as the non-brominated 2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione (CAS 5450-40-8), lack the essential 4-bromo substituent required for GST-catalyzed nucleophilic aromatic substitution (SNAr) by glutathione, rendering them incapable of GST-dependent fluorescence activation [1]. Conversely, alternative N-substituted BrNaph derivatives (e.g., N-methyl, N-butyl) exhibit altered isozyme selectivity profiles and reduced aqueous solubility compared to the N-hydroxyethyl variant, compromising their utility for live-cell GSTP1 imaging [1]. Furthermore, generic 1,8-naphthalimide building blocks without the bromo group cannot serve as fluorescent turn-on probes for GST activity, making them unsuitable for the same biological applications [1][2].

Risk 1

Non-brominated analog (CAS 5450-40-8) lacks GSTP1-dependent fluorescence activation; bromo leaving group is essential for enzymatic turn-on.

Risk 2

N-alkyl derivatives (e.g., N-methyl, N-butyl) may shift isozyme selectivity and reduce aqueous solubility, limiting live-cell imaging utility.

Risk 3

Generic 1,8-naphthalimide building blocks without the 4-bromo group cannot function as fluorogenic GST activity probes.

• [1] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source
• [2] Fujikawa Y, Urano Y, Komatsu T, Hanaoka K, Kojima H, Terai T, Inoue H, Nagano T. Design and synthesis of highly sensitive fluorogenic substrates for glutathione S-transferase and application for activity imaging in living cells. J Am Chem Soc. 2008;130(44):14533-14543. View Source

Quantitative Differentiation Evidence for 6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione Against Closest Analogs

GSTP1-Dependent Fluorescence Activation: Bromo Substituent Is Essential for Enzymatic Turn-On

HE-BrNaph (6-bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione) undergoes fluorescence activation exclusively in the presence of GSTP1-1 and GSH, with maximum emission at 503 nm [1]. In contrast, the non-brominated analog N-(2-hydroxyethyl)-1,8-naphthalimide (CAS 5450-40-8) shows no GST-dependent fluorescence enhancement, as it lacks the bromo leaving group required for SNAr glutathione conjugation [1]. The fluorogenic response of HE-BrNaph is highly selective: no non-enzymatic reaction was observed even at 20 mM GSH or in the presence of intracellular redox-active species [1].

GSTP1 turn-on

Head-to-head

Fluorescence ON

vs

Inactive (non-brominated)

Binary activation difference; bromo group required for GSTP1-dependent fluorescence.

λ_em max 503 nm; non-brominated analog shows no response.

Evidence Dimension	GSTP1-catalyzed fluorescence activation (turn-on response)
Target Compound Data	Fluorescence enhancement (ON) upon GSTP1-1 + GSH; λ_em max = 503 nm
Comparator Or Baseline	N-(2-hydroxyethyl)-1,8-naphthalimide (non-brominated analog, CAS 5450-40-8): no GST-dependent fluorescence activation
Quantified Difference	Binary (active vs. inactive); non-brominated analog cannot serve as a fluorogenic GST substrate
Conditions	Aqueous solution, GSTP1-1 enzyme, reduced glutathione (GSH) as co-substrate

Why This Matters

This binary difference determines whether a compound can be used as a fluorogenic GSTP1 probe for live-cell imaging; the non-brominated analog is functionally inert for this application.

• [1] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source

Isozyme Selectivity: HE-BrNaph Preferentially Reports GSTP1 Over GSTA1 and GSTM1

Among BrNaph derivatives with various N-substitutions, the N-hydroxyethyl variant HE-BrNaph demonstrates pronounced selectivity for GSTP1 over GSTA1 and GSTM1, making it suitable for visualizing endogenously expressed GSTP1 in living cancer cells [1][2]. Other N-substituted BrNaph derivatives (e.g., N-methyl, N-butyl) show altered selectivity profiles; for instance, TPP-conjugated BrNaph exhibits increased reactivity toward GSTA1/2 but reduced activity toward GSTP1 [2]. This isozyme selectivity is critical because GSTP1 is a validated cancer cell molecular marker overexpressed in colon, lung, stomach, liver, and other cancers [1].

Isozyme selectivity

Reported

GSTP1-favoring

vs

GSTA1/2 bias (TPP analog)

N-hydroxyethyl group supports GSTP1-selective imaging context.

Selectivity shift observed across N-substituted BrNaph derivatives.

Evidence Dimension	GST isozyme selectivity (GSTP1 vs. GSTA1 vs. GSTM1)
Target Compound Data	HE-BrNaph: efficiently activated by GSTP1; enables visualization of endogenous GSTP1 in living cells
Comparator Or Baseline	TPP-BrNaph: increased reactivity toward GSTA1/2, but hardly toward GSTP1; other N-alkyl BrNaph derivatives show altered selectivity
Quantified Difference	Qualitative selectivity shift: HE-BrNaph favors GSTP1; TPP-BrNaph favors alpha/mu-class GSTs
Conditions	Recombinant GST enzymes (GSTA1, GSTM1, GSTP1), confocal fluorescence microscopy in live cells

Why This Matters

Users aiming to detect GSTP1 specifically must select HE-BrNaph over other N-substituted BrNaph derivatives, as the N-hydroxyethyl group confers the required isozyme selectivity.

• [1] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source
• [2] Mori M, et al. Improving reactivity of naphthalimide-based GST probe by imparting TPP cation: Development and application for live cell imaging. Bioorg Med Chem. 2023;78:117135. View Source

Negligible Non-Enzymatic Background: HE-BrNaph Resists Spurious Activation by Free GSH or Intracellular Redox Species

HE-BrNaph exhibits minimal non-enzymatic background reactivity even at high GSH concentrations (20 mM) and in the presence of various intracellular redox-active species, ensuring that fluorescence signal arises specifically from GST enzymatic activity [1]. This contrasts with other fluorogenic GST substrates such as fluorescein diacetate (FDA), which is activated by both GSTP1 and intracellular esterases, leading to non-specific signal [1]. The low background of HE-BrNaph enables reliable discrimination between GSTP1-expressing cancer cells and normal cells in live-cell imaging experiments [1].

Non-enzymatic background

Class-level

Minimal background

vs

Esterase interference (FDA)

Supports GST-specific signal interpretation in live cells.

No non-enzymatic activation at 20 mM GSH; low interference reported.

Evidence Dimension	Non-enzymatic background reactivity
Target Compound Data	No detectable non-enzymatic reaction at up to 20 mM GSH or with intracellular redox species
Comparator Or Baseline	Fluorescein diacetate (FDA): activated by both GSTP1 and esterases, leading to non-GST-specific signal
Quantified Difference	Qualitative: HE-BrNaph shows no non-enzymatic activation; FDA shows esterase-dependent activation
Conditions	20 mM GSH in aqueous buffer; intracellular redox-active species panel

Why This Matters

Low non-enzymatic background is essential for accurate quantification of GSTP1 activity and for distinguishing GSTP1-expressing cancer cells from normal cells without interference from other cellular enzymes.

• [1] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source

Hydroxyethyl Group Enhances Aqueous Solubility for Live-Cell Applications Relative to N-Alkyl BrNaph Analogs

The N-hydroxyethyl substitution in HE-BrNaph imparts improved aqueous solubility compared to N-alkyl (e.g., N-methyl, N-butyl) BrNaph derivatives, facilitating its use in live-cell imaging experiments under physiological conditions [1]. The Talanta study specifically describes HE-BrNaph as a "soluble" derivative that undergoes fluorescence activation in aqueous solution, whereas more hydrophobic N-alkyl variants may require organic co-solvents that compromise cell viability [1]. This solubility advantage is critical for intracellular delivery and homogeneous staining in cell-based assays [1].

Aqueous solubility

Class-level

Aqueous-soluble

vs

Hydrophobic N-alkyl analogs

Solubility context supports direct live-cell imaging protocols.

N-alkyl derivatives may require organic co-solvents.

Evidence Dimension	Aqueous solubility (suitability for live-cell imaging)
Target Compound Data	HE-BrNaph: soluble in aqueous solution; used directly for live-cell imaging
Comparator Or Baseline	N-alkyl BrNaph derivatives (e.g., N-methyl, N-butyl): more hydrophobic; may require DMSO or other co-solvents
Quantified Difference	Qualitative: HE-BrNaph described as 'soluble'; N-alkyl analogs not recommended for aqueous live-cell protocols
Conditions	Physiological aqueous buffer, pH 7.4, ambient temperature

Why This Matters

For live-cell fluorescence imaging, sufficient aqueous solubility without toxic co-solvents is a prerequisite; HE-BrNaph meets this requirement while many N-alkyl BrNaph derivatives do not.

• [1] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source

Optimal Application Scenarios for 6-Bromo-2-(2-hydroxyethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione Based on Quantitative Differentiation Evidence

Live-Cell Fluorescence Imaging of GSTP1 Activity in Cancer Cell Lines for Biomarker Validation

HE-BrNaph is optimally deployed for confocal fluorescence microscopy studies aimed at visualizing and quantifying GSTP1 enzymatic activity in living cancer cells (e.g., HeLa, HepG2, A549). Its exclusive GSTP1-dependent turn-on fluorescence, with λ_em max at 503 nm, and negligible non-enzymatic background at up to 20 mM GSH enable reliable discrimination between GSTP1-overexpressing cancer cells and normal cells [1]. The non-brominated analog (CAS 5450-40-8) cannot substitute, as it lacks the bromo group essential for SNAr activation [1].

High-Throughput Screening (HTS) Assays for GSTP1 Inhibitor Discovery and Drug Resistance Research

The fluorogenic properties of HE-BrNaph make it suitable for 96- or 384-well plate-based screening of GSTP1 inhibitors, where fluorescence increase directly correlates with residual enzyme activity. The absence of esterase interference (unlike FDA) and low non-enzymatic background improve assay signal-to-noise ratios and Z'-factor values [1]. Researchers seeking GSTP1-selective inhibitors should select HE-BrNaph over TPP-conjugated BrNaph probes, which favor GSTA1/2 detection [1][2].

Synthesis of Advanced Naphthalimide-Based Fluorescent Probes Requiring a 4-Bromo Leaving Group

As a versatile synthetic building block, HE-BrNaph provides both a reactive 4-bromo site for SNAr functionalization (e.g., with amines, thiols) and an N-hydroxyethyl handle for further conjugation (e.g., esterification, click chemistry). This dual functionality is documented in patents for drug carriers and fluorescent sensors where the bromo group is displaced by nucleophiles [1]. Procuring HE-BrNaph (CAS 52559-37-2) rather than the non-brominated analog (CAS 5450-40-8) is essential when downstream chemistry requires subsequent substitution at the naphthalimide 4-position [1].

Development of Corrosion Inhibitors Leveraging the Bromine Substituent for Enhanced Adsorption on Metal Surfaces

While the non-brominated analog HBIQ (CAS 5450-40-8) achieves 89% corrosion inhibition efficiency on mild steel in sulfamic acid at 7.5 × 10⁻⁴ M [3], the brominated HE-BrNaph may offer distinct adsorption characteristics due to the electron-withdrawing bromine substituent, potentially altering the charge distribution and binding affinity to metal surfaces. This application scenario is hypothetical and based on class-level inference from the established corrosion inhibition properties of naphthalimide derivatives [3]; head-to-head comparative data between brominated and non-brominated analogs in corrosion inhibition are currently unavailable.

Application

Selection Property

Validation Focus

Live-cell GSTP1 fluorescence imaging

Bromo-dependent turn-on response

GSTP1-specific activation in cancer cell lines

High-throughput screening for GSTP1 modulators

Low non-enzymatic background

Assay specificity and signal-to-noise ratio

Synthesis of naphthalimide-based probes

4-bromo and N-hydroxyethyl dual handles

SNAr derivatization at 4-position

Corrosion inhibitor studies (hypothetical)

Bromine electronic effects

Adsorption behavior on metal surfaces (class-level; head-to-head data unavailable)

• [1] Fujikawa Y, Terakado K, Nampo T, Mori M, Inoue H. 4-Bromo-1,8-naphthalimide derivatives as fluorogenic substrates for live cell imaging of glutathione S-transferase (GST) activity. Talanta. 2019;204:633-640. View Source
• [2] Mori M, et al. Improving reactivity of naphthalimide-based GST probe by imparting TPP cation: Development and application for live cell imaging. Bioorg Med Chem. 2023;78:117135. View Source
• [3] Kumari S, et al. The impact of naphthalimide derivative on the mitigation of mild steel corrosion in sulfamic acid medium: experimental and theoretical insights. Chemical Papers. 2021;75:3831-3845. View Source